Benzo[g]quinolin-4-amine

• IUPAC Name: benzo[g]quinolin-4-amine
• InChI: InChI=1S/C13H10N2/c14-12-5-6-15-13-8-10-4-2-1-3-9(10)7-11(12)13/h1-8H,(H2,14,15)
• InChI Key: VLHYVMQBHCFSNC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C3C(=CC2=C1)C(=CC=N3)N
• Molecular Formula: C13H10N2
• DSSTOX Substance ID: DTXSID00175444
• Molecular Weight: 194.23 g/mol
• CAS RN: 21212-62-4

Description

Benzo[g]quinolin-4-amine is a heterocyclic compound. It is a vital scaffold for leads in drug discovery and plays a major role in the field of medicinal chemistry.

Synthesis Analysis

The synthesis of Benzo[g]quinolin-4-amine involves several protocols. Some of the well-known classical synthesis protocols include Gould–Jacob, Friedländer, Ptzinger, Skraup, Doebner von Miller, and Conrad Limpach. Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, ultrasound irradiation reactions, and green reaction protocols are also useful for the construction and functionalization of this compound.

Molecular Structure Analysis

Benzo[g]quinolin-4-amine has a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety, with the molecular formula C9H7N.

Chemical Reactions Analysis

Benzo[g]quinolin-4-amine undergoes various chemical reactions. For instance, it can undergo a Co (III)-catalyzed enaminone-directed C-H coupling with dioxazolones and subsequent deacylation of an installed amide group. It can also undergo a Cu-catalyzed formation from simple and readily available anilines and alkynes.

Scientific Research Applications

Synthesis Methods

• Synthesis of Benzo[g]quinoline Derivatives : Benzo[g]quinolines, including 4-amino-substituted derivatives, have been synthesized through condensation reactions. This process includes the addition of amine, water removal, and aromatization of the initial hydrogenated heterocyclic system (Bekhli & Kozyreva, 1969).
• Synthesis in Aqueous Media : Chromeno[4,3-b]benzo[f]-quinoline and quinolino[4,3-b]benzo[f]quinoline derivatives have been synthesized in aqueous media using TEBAC as a catalyst. These structures were confirmed through spectroscopic data and X-ray diffraction analysis (Wang et al., 2005).

Photophysical and Electrochemical Applications

• Triarylamines based on Benzo[g]quinoxalines : Novel compounds featuring electron acceptor benzo[g]quinoxaline and electron donor triarylamine units have been synthesized. These compounds exhibit significant photophysical, electrochemical, and thermal properties, relevant in materials science (Shaikh, Sharma, & Kamble, 2015).
• Push-Pull-Type Fluorescent Dyes : Benzo[X]quinoline derivatives, designed as push-pull-type fluorescent dyes, exhibit unique properties in fluorescence spectra. These derivatives have potential applications in materials chemistry and biochemistry, including cell imaging through confocal laser microscopy (Fuchi et al., 2020).

Biological and Pharmaceutical Research

• Synthesis and Biological Assessment : Compounds like 14-aryl-10,11,12,14-tetrahydro-9H-benzo[5,6]chromeno[2,3-b]quinolin-13-amines have been synthesized and evaluated as potent inhibitors of acetylcholinesterase, indicating potential applications in the treatment of conditions like Alzheimer's disease (Maalej et al., 2011).

Catalysis and Material Science

• Nickel Complexes Synthesis : Nickel complexes bearing N-(2-(1H-benzo[d]imidazol-2-yl)quinolin-8-yl)benzamide derivatives have been synthesized and characterized. These complexes demonstrated significant activities in ethylene oligomerization, showing their potential in catalysis (Wang, Shen, & Sun, 2009).